Cas no 1247425-58-6 (2-(1-Methyl-1H-pyrazol-4-yl)-1,3-oxazole-4-carboxylic acid)

2-(1-Methyl-1H-pyrazol-4-yl)-1,3-oxazole-4-carboxylic acid is a heterocyclic compound featuring a pyrazole-oxazole scaffold with a carboxylic acid functional group. This structure offers versatility in synthetic chemistry, particularly in pharmaceutical and agrochemical applications, where it can serve as a key intermediate or building block. The presence of both pyrazole and oxazole rings enhances its potential for forming hydrogen bonds and metal coordination, making it valuable in ligand design and medicinal chemistry. The carboxylic acid group further allows for derivatization, enabling the synthesis of amides, esters, and other derivatives. Its well-defined structure and reactivity profile make it a useful tool for researchers developing novel bioactive compounds.

2-(1-Methyl-1H-pyrazol-4-yl)-1,3-oxazole-4-carboxylic acid structure

1247425-58-6 structure

Product Name:2-(1-Methyl-1H-pyrazol-4-yl)-1,3-oxazole-4-carboxylic acid

CAS No:1247425-58-6

MF:C₈H₇N₃O₃

MW:193.159481287003

CID:5050648

PubChem ID:62235213

Update Time:2025-06-09

2-(1-Methyl-1H-pyrazol-4-yl)-1,3-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-(1-methyl-1H-pyrazol-4-yl)-1,3-oxazole-4-carboxylic acid
- 2-(1-methylpyrazol-4-yl)-1,3-oxazole-4-carboxylic acid
- Z1696822373
- 2-(1-Methyl-1H-pyrazol-4-yl)-1,3-oxazole-4-carboxylic acid
- Inchi： 1S/C8H7N3O3/c1-11-3-5(2-9-11)7-10-6(4-14-7)8(12)13/h2-4H,1H3,(H,12,13)
- InChI Key： HDFSJWWNNSUMMQ-UHFFFAOYSA-N
- SMILES： O1C=C(C(=O)O)N=C1C1C=NN(C)C=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 236
XLogP3: 0.2
Topological Polar Surface Area: 81.2

Experimental Properties

Density: 1.5±0.1 g/cm3
Boiling Point: 450.9±51.0 °C at 760 mmHg
Flash Point: 226.5±30.4 °C
Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-(1-Methyl-1H-pyrazol-4-yl)-1,3-oxazole-4-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-(1-Methyl-1H-pyrazol-4-yl)-1,3-oxazole-4-carboxylic acid Pricemore >>

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